4-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-N-(4-methoxyphenyl)benzenesulfonamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]thiourea
• InChI: InChI=1S/C21H20ClN3O3S2/c1-28-19-10-6-18(7-11-19)25-30(26,27)20-12-8-17(9-13-20)24-21(29)23-14-15-2-4-16(22)5-3-15/h2-13,25H,14H2,1H3,(H2,23,24,29)
• InChI Key: UYUZBILPNGLYDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C21H20ClN3O3S2
• Molecular Weight: 462.0 g/mol

Description

4-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-N-(4-methoxyphenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H20ClN3O3S2 and its molecular weight is 462.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 461.0634615 g/mol and the complexity rating of the compound is 634. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carbonic Anhydrase Inhibition for Ophthalmic Use : Research reveals that certain sulfonamides incorporating a 4-sulfamoylphenylmethylthiourea scaffold, related structurally to 4-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-N-(4-methoxyphenyl)benzenesulfonamide, display strong inhibitory action against carbonic anhydrase isozymes I, II, and IV. These inhibitors are noted for their good water solubility and effective intraocular pressure lowering in normotensive rabbits, indicating potential applications in glaucoma treatment (Casini et al., 2002).

Antitumor and Cytotoxic Potential : Sulfonamides, structurally akin to the compound , have been investigated for their cytotoxicity and potential as carbonic anhydrase inhibitors. Some derivatives have shown interesting cytotoxic activities, suggesting their utility in anti-tumor activity studies. These compounds have demonstrated strong inhibition of human cytosolic isoforms hCA I and II, underlining their relevance in cancer therapy (Gul et al., 2016).

Photodynamic Therapy for Cancer : A novel zinc phthalocyanine substituted with benzenesulfonamide derivative groups containing Schiff base has been developed, showing high singlet oxygen quantum yield. This compound's properties, including good fluorescence and high singlet oxygen quantum yield, are crucial for Type II photodynamic therapy mechanisms, pointing towards its potential application in cancer treatment (Pişkin et al., 2020).

Antifungal Activities : The synthesis of novel azetidin-2-ones incorporating benzenesulfonamide has shown potent antifungal activity against Aspergillus niger and Aspergillus flavus. This research suggests the compound's utility in developing new antifungal agents, emphasizing the significance of structural modifications for enhancing bioactivity (Gupta & Halve, 2015).